Cas no 1060717-89-6 (5-methoxy-1H-Pyrrolo[3,2-b]pyridine-3-acetonitrile)

• Product Name: 5-methoxy-1H-Pyrrolo[3,2-b]pyridine-3-acetonitrile
• CAS No: 1060717-89-6
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 1097745
• PubChem ID: 25099060
• Update Time: 2025-04-20

5-methoxy-1H-Pyrrolo[3,2-b]pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-Pyrrolo[3,2-b]pyridine-3-acetonitrile
• DTXSID501227915
• SCHEMBL17873388
• 1060717-89-6

• Inchi： 1S/C10H9N3O/c1-14-9-3-2-8-10(13-9)7(4-5-11)6-12-8/h2-3,6,12H,4H2,1H3
• InChI Key： OWQRZPQIDWUQKR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C(CC#N)=CN2)N=1

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines